Cas no 1214367-88-0 (3-(2-Fluoro-6-methoxyphenyl)pyridine)

• Product Name: 3-(2-Fluoro-6-methoxyphenyl)pyridine
• CAS No: 1214367-88-0
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4960845
• Update Time: 2025-11-01

3-(2-Fluoro-6-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)pyridine
• 3-(2-Fluoro-6-methoxyphenyl)pyridine

• Inchi： 1S/C12H10FNO/c1-15-11-6-2-5-10(13)12(11)9-4-3-7-14-8-9/h2-8H,1H3
• InChI Key： LOVQFSKLVPLPJR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=NC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Fluoro-6-methoxyphenyl)pyridine

Recent Advances in the Study of 3-(2-Fluoro-6-methoxyphenyl)pyridine (CAS: 1214367-88-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Fluoro-6-methoxyphenyl)pyridine (CAS: 1214367-88-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and methoxylated phenylpyridine structure, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a versatile scaffold for medicinal chemistry.

One of the key areas of research involving 3-(2-Fluoro-6-methoxyphenyl)pyridine is its role as a building block for kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound make it an attractive starting point for the design of selective inhibitors. Recent publications have demonstrated its utility in the development of compounds targeting specific kinases, such as JAK and EGFR families, with improved potency and selectivity profiles.

In addition to its applications in kinase inhibitor design, 3-(2-Fluoro-6-methoxyphenyl)pyridine has shown promise in other therapeutic areas. Recent studies have explored its potential as a modulator of G-protein coupled receptors (GPCRs), particularly in neurological disorders. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, has made it a subject of interest for CNS-targeted drug development.

The synthetic routes to 3-(2-Fluoro-6-methoxyphenyl)pyridine have been optimized in recent years, with several research groups reporting improved yields and purity. These advancements have facilitated more extensive biological evaluation and structure-activity relationship (SAR) studies. Notably, the introduction of the fluorine atom at the 2-position of the phenyl ring has been shown to significantly influence the compound's metabolic stability and binding affinity to various biological targets.

From a mechanistic perspective, recent crystallographic studies have provided valuable insights into the molecular interactions of 3-(2-Fluoro-6-methoxyphenyl)pyridine derivatives with their biological targets. These structural biology approaches have revealed key binding motifs and conformational preferences that are informing the design of next-generation compounds with enhanced therapeutic potential.

Looking forward, the versatility of 3-(2-Fluoro-6-methoxyphenyl)pyridine suggests it will continue to be an important scaffold in medicinal chemistry. Current research directions include exploring its applications in targeted protein degradation (PROTACs) and as a fluorescent probe for biological imaging. The compound's unique combination of physicochemical properties and biological activity makes it particularly well-suited for these emerging technologies in drug discovery.